Cas no 1441000-87-8 (3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine)

3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine structure
1441000-87-8 structure
Product Name:3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine
CAS No:1441000-87-8
MF:C8H13N3
MW:151.208921194077
CID:5753713
PubChem ID:83678658
Update Time:2023-11-18

3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL15001582
    • EN300-6790265
    • 3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine
    • 1441000-87-8
    • 5H-Imidazo[1,2-d][1,4]diazepine, 6,7,8,9-tetrahydro-3-methyl-
    • Inchi: 1S/C8H13N3/c1-7-6-10-8-2-3-9-4-5-11(7)8/h6,9H,2-5H2,1H3
    • InChI Key: CKBXORWIBBMAIX-UHFFFAOYSA-N
    • SMILES: N12C(C)=CN=C1CCNCC2

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 342.2±35.0 °C(Predicted)
  • pka: 9.38±0.20(Predicted)

3-methyl-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine Pricemore >>

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